Cas no 1427501-94-7 (2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid)

2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid is a halogenated benzoic acid derivative featuring both amino and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of iodine enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group contributes to its utility in designing bioactive molecules. The carboxylic acid moiety allows for further derivatization, enabling applications in medicinal chemistry and material science. This compound is particularly valuable in the development of fluorinated pharmaceuticals and agrochemicals due to its structural motifs that influence metabolic stability and binding affinity. High purity grades ensure consistent performance in synthetic applications.

2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid structure

1427501-94-7 structure

Product Name:2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid

CAS No:1427501-94-7

MF:C₈H₅F₃INO₂

MW:331.03048491478

MDL:MFCD23703294

CID:4937766

PubChem ID:71743068

Update Time:2025-06-07

2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-3-IODO-5-(TRIFLUOROMETHYL)BENZOIC ACID
- 2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid
- MDL： MFCD23703294
- Inchi： 1S/C8H5F3INO2/c9-8(10,11)3-1-4(7(14)15)6(13)5(12)2-3/h1-2H,13H2,(H,14,15)
- InChI Key： FIWDJRYCTQVERO-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)(F)F)=CC(C(=O)O)=C1N

Computed Properties

Exact Mass: 330.93171 g/mol
Monoisotopic Mass: 330.93171 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 63.3
Molecular Weight: 331.03

2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid Pricemore >>

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Alichem	A019100578-1g	2-Amino-3-iodo-5-(trifluoromethyl)benzoic acid	1427501-94-7	95%	1g	730.32 USD	2021-06-17
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